Cas no 6244-77-5 (Benzenecarbothioamide, 4-nitro-N-phenyl-)

• Product Name: Benzenecarbothioamide, 4-nitro-N-phenyl-
• CAS No: 6244-77-5
• MF: C₁₃H₁₀N₂O₂S
• MW: 258.295701503754
• CID: 444499
• PubChem ID: 11334406
• Update Time: 2025-04-19

Benzenecarbothioamide, 4-nitro-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide, 4-nitro-N-phenyl-
• 4-nitro-N-phenylbenzenecarbothioamide
• 6244-77-5
• Oprea1_289296
• DTXSID40462729
• SCHEMBL10979651

• Inchi： 1S/C13H10N2O2S/c16-15(17)12-8-6-10(7-9-12)13(18)14-11-4-2-1-3-5-11/h1-9H,(H,14,18)
• InChI Key： SQYJDKLHHWSERM-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC(=CC=1)[N+](=O)[O-])NC1C=CC=CC=1

Computed Properties

• Exact Mass: 258.0464
• Monoisotopic Mass: 258.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• PSA: 55.17